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Compound of Interest

Compound Name: JO146

Cat. No.: B14092170 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like JO146 are paramount to ensuring laboratory safety and

environmental compliance. JO146, identified by CAS number 130727-21-8, is a serine

protease inhibitor targeting Chlamydia trachomatis high temperature requirement A (CtHtrA).[1]

While a specific, detailed Safety Data Sheet (SDS) outlining comprehensive disposal

procedures for JO146 is not readily available in public databases, this guide provides a

framework for its proper disposal based on standard laboratory practices for chemical waste

management.

It is critical to consult with your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal, as they will be familiar with local, state, and federal

regulations.

Summary of Key Information for JO146
The following table summarizes the available data for JO146. Due to the absence of a

comprehensive SDS, quantitative data regarding toxicity and physical hazards are not

available.
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Parameter Data

Chemical Name

L-Prolinamide, N-[(1,1-

dimethylethoxy)carbonyl]-L-valyl-N-[1-(2,3-

dihydro-1,4-benzodioxin-6-yl)-2-oxo-2-(1-

piperidinyl)ethyl]-

CAS Number 130727-21-8

Biological Activity

Inhibitor of Chlamydia trachomatis high

temperature requirement A (CtHtrA) protease

and human neutrophil elastase (HNE)[1]

Known Hazards

Specific hazards are not detailed in available

public information. Treat as a potentially

hazardous substance.

Storage
Stock solutions can be stored at -80°C for 6

months or -20°C for 1 month.[1]

Step-by-Step Disposal Protocol for JO146
The following protocol outlines a general, conservative approach for the disposal of JO146
waste, including the pure compound, solutions, and contaminated labware.

Experimental Protocol: General Chemical Waste
Disposal
Objective: To safely collect and prepare JO146 waste for disposal by a licensed hazardous

waste contractor through your institution's EHS office.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-

resistant gloves (e.g., nitrile).

Designated hazardous waste container (compatible with the chemical and any solvents

used, clearly labeled).
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Hazardous waste tags provided by your EHS office.

Secondary containment for liquid waste.

Methodology:

Personal Protective Equipment (PPE): Before handling JO146 waste, ensure you are

wearing the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

Waste Segregation:

Solid Waste: Collect unused or expired pure JO146 powder in its original container or a

new, clearly labeled, and sealed container. Place contaminated items such as gloves,

weigh boats, and pipette tips into a designated solid hazardous waste container.

Liquid Waste: Collect solutions containing JO146 in a dedicated, leak-proof, and clearly

labeled hazardous waste container. Do not mix this waste with other chemical waste

streams unless compatibility has been confirmed by your EHS office. Liquid waste

containers should be stored in secondary containment to prevent spills.

Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name of the contents (including JO146 and any solvents), and the approximate

concentrations and volumes. Use the hazardous waste tags provided by your institution.

Storage: Keep waste containers securely closed except when adding waste. Store them in

a designated and secure area, away from incompatible materials.

Decontamination of Empty Containers:

Empty containers that held JO146 should be triple-rinsed with a suitable solvent.

The first rinseate must be collected as hazardous waste and added to your liquid waste

container. Subsequent rinses may be permissible for drain disposal depending on your
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institution's policies for non-hazardous waste, but it is best practice to collect all rinsates

as hazardous waste.

After rinsing, deface or remove the original label and dispose of the container as directed

by your EHS office (e.g., in a designated glass or plastic recycling bin).

Arranging for Disposal:

Once your waste container is full (typically no more than 90% capacity), or if you are

finished with the process, contact your institution's EHS office to schedule a waste pickup.

Follow all institutional procedures for waste manifest documentation and handover.

Visualized Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of JO146 waste.
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Start: Generate JO146 Waste

Step 1: Wear Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Step 2: Segregate Waste

Solid Waste
(Pure compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing JO146)

Liquid

Step 3a: Collect in Labeled
Solid Waste Container

Step 3b: Collect in Labeled
Liquid Waste Container with

Secondary Containment

Step 5: Store Waste Securely
(Closed containers, designated area)

Step 4: Decontaminate Empty Containers
(Triple rinse, collect first rinseate as waste)

Step 6: Contact EHS for Pickup

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of JO146 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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